Cas no 2228148-81-8 (2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol
• CAS No: 2228148-81-8
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6429628
• PubChem ID: 165883338
• Update Time: 2025-06-09

2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol
• EN300-1934847
• 2228148-81-8

• Inchi： 1S/C13H18BrNO/c1-4-15(5-2)11-6-7-12(10(3)9-14)13(16)8-11/h6-8,16H,3-5,9H2,1-2H3
• InChI Key： PJAUYXWKTCNZMQ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol

Professional Introduction to Compound with CAS No. 2228148-81-8 and Product Name: 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol

The compound with the CAS number 2228148-81-8 and the product name 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a brominated propenyl group and a diethylamino substituent on a phenolic backbone, which together contribute to its distinct chemical behavior and biological activity.

Recent research has highlighted the importance of bromo-substituted aromatic compounds in the design of novel therapeutic agents. The presence of the bromopropenyl moiety in this compound not only enhances its reactivity but also allows for further functionalization, making it a versatile scaffold for synthesizing more complex molecules. This property is particularly valuable in the context of drug discovery, where modular building blocks are essential for creating structurally diverse libraries.

The diethylamino group attached to the phenol ring introduces basicity to the molecule, which can be exploited for various pharmacological effects. In particular, such a group is often found in pharmaceuticals that require interaction with acidic biological targets, such as enzymes or receptors. The combination of these two functional groups makes 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol a promising candidate for further investigation in areas like anticancer therapy, where both electrophilic and nucleophilic reactivity can be leveraged.

In the realm of medicinal chemistry, the phenolic core of this compound is particularly noteworthy. Phenols are well-known for their antioxidant properties and have been extensively studied for their potential in treating various diseases. The modification of the phenol ring with electron-withdrawing and electron-donating groups can significantly alter its pharmacokinetic and pharmacodynamic profiles. For instance, the introduction of a bromine atom at the para position relative to the diethylamino group can enhance lipophilicity, facilitating cellular uptake and improving bioavailability.

Recent studies have demonstrated that compounds featuring both bromine and amine substituents on aromatic rings exhibit enhanced binding affinity to biological targets. This observation is particularly relevant to the development of small-molecule inhibitors, where precise modulation of molecular interactions is crucial. The structural features of 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol make it an ideal candidate for investigating such interactions through computational modeling and experimental validation.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The bromination step, in particular, requires careful control to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the propenyl group efficiently. These techniques not only improve reaction efficiency but also minimize unwanted byproducts, ensuring a high-quality final product.

From a biological perspective, the potential applications of 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol are vast. Preliminary studies suggest that it may exhibit activity against various disease targets by modulating key biological pathways. For example, its ability to interact with both protein kinases and transcription factors makes it a candidate for developing treatments against chronic diseases such as cancer and inflammatory disorders. Additionally, its structural similarity to known pharmacophores suggests that it could serve as a lead compound for further optimization.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how it interacts with biological targets at an atomic level. These studies provide valuable insights into binding mechanisms and help guide experimental efforts toward optimizing potency and selectivity. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

The future prospects for 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in preclinical models and identify any toxicological concerns that may need addressing before human trials can begin. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable drug candidates.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-5-(diethylamino)phenol (CAS No. 2228148-81-8) represents an exciting development in pharmaceutical chemistry. Its combination of structural features—such as the brominated propenyl group and diethylamino substituent—makes it a versatile tool for drug discovery with significant potential in treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies.